(2E)-4-[(1-benzyl-1H-pyrrol-2-yl)formamido]-N-methylbut-2-enamide

• IUPAC Name: 1-benzyl-N-[(E)-4-(methylamino)-4-oxobut-2-enyl]pyrrole-2-carboxamide
• InChI: InChI=1S/C17H19N3O2/c1-18-16(21)10-5-11-19-17(22)15-9-6-12-20(15)13-14-7-3-2-4-8-14/h2-10,12H,11,13H2,1H3,(H,18,21)(H,19,22)/b10-5+
• InChI Key: UVLMANXAOMOATR-BJMVGYQFSA-N
• Canonical SMILES: CNC(=O)C=CCNC(=O)C1=CC=CN1CC2=CC=CC=C2
• Isomeric SMILES: CNC(=O)/C=C/CNC(=O)C1=CC=CN1CC2=CC=CC=C2
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

(2E)-4-[(1-benzyl-1H-pyrrol-2-yl)formamido]-N-methylbut-2-enamide, also known as BPPB, is a small molecule that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Versatile Synthesis Applications

The compound is involved in versatile synthesis methods for creating quinolines, pyridines, and related compounds. Hayes and Meth–Cohn (1979) discussed the Vilsmeier formylation of enamides leading to 2-pyridones and 2-chloropyridines, showcasing a general reaction allowing substitution in multiple positions despite limitations with unsymmetrically substituted enamides R. Hayes & O. Meth–Cohn, 1979.

Role in Histone Deacetylase Inhibition

Nancy Z. Zhou et al. (2008) described the synthesis and biological evaluation of a compound demonstrating selective inhibition of histone deacetylases, which blocks cancer cell proliferation and induces various cellular responses, highlighting the potential therapeutic applications of related compounds Nancy Z. Zhou et al., 2008.

Contributions to Heterocyclic Chemistry

The compound's derivatives play a significant role in the synthesis of heterocycles, as discussed by Ishikawa et al. (2000), who explored anomalous substituent effects in the Bischler-Napieralski reaction, leading to the construction of unique ring systems Ishikawa et al., 2000.

Enaminone Synthesis and Biological Activities

Enaminones, synthesized from compounds like the one , have been evaluated for their anticonvulsant activity, demonstrating significant biological effects without neurotoxicity, as shown by Edafiogho et al. (1992). This underscores the compound's relevance in medicinal chemistry and drug development I. Edafiogho et al., 1992.

Impact on Molecular and Structural Chemistry

The compound and its derivatives contribute to the understanding of molecular and structural chemistry, as evident in the study of enamines from formamides by Rahul Vohra and D. Maclean (1994), which led to the synthesis of substituted β-carbolines, expanding knowledge on reaction mechanisms and molecular structures Rahul Vohra & D. Maclean, 1994.